(2-Chlorophenyl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone

Specification

• CAS No.: 2034344-58-4
• Molecular Formula: C12H11ClF3NO2
• Molecular Weight: 293.67
• IUPAC Name: (2-chlorophenyl)-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]methanone
• Standard InChI: InChI=1S/C12H11ClF3NO2/c13-10-4-2-1-3-9(10)11(18)17-5-8(6-17)19-7-12(14,15)16/h1-4,8H,5-7H2
• Standard InChI Key: ZQXNEIZILYYVGJ-UHFFFAOYSA-N
• SMILES: C1C(CN1C(=O)C2=CC=CC=C2Cl)OCC(F)(F)F

Introduction

(2-Chlorophenyl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone is a synthetic organic compound characterized by its unique structural features, including a chlorophenyl group and an azetidine ring substituted with a trifluoroethoxy group. This compound is classified as a ketone due to the presence of a carbonyl functional group attached to the azetidine ring. Its molecular formula is C12H11ClF3NO2, with a molecular weight of approximately 292.68 g/mol.

Potential Applications

(2-Chlorophenyl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone has potential applications in various fields, particularly in medicinal chemistry. It is hypothesized that this compound could interact with specific enzymes or receptors, modulating their activity and leading to therapeutic effects.

Comparison with Similar Compounds

Other compounds with similar structural features, such as (3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone (CAS Number: 2034595-21-4), also exhibit interesting properties. This compound has a molecular weight of 374.74 g/mol and a molecular formula of C16H14ClF3N2O. Another related compound is (2E)-3-(2-chlorophenyl)-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]prop-2-en-1-one (CAS Number: 2035018-68-7), with a molecular formula of C14H13ClF3NO2.

Table 2: Comparison of Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight
(2-Chlorophenyl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone	2034344-58-4	C12H11ClF3NO2	292.68 g/mol
(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone	2034595-21-4	C16H14ClF3N2O	374.74 g/mol
(2E)-3-(2-chlorophenyl)-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]prop-2-en-1-one	2035018-68-7	C14H13ClF3NO2	Not specified